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Compound of Interest

Compound Name: Fumaronitrile

Cat. No.: B1194792

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Fumaronitrile, including detailed operational and disposal plans.
Adherence to these protocols is crucial for minimizing risk and ensuring the well-being of all
laboratory personnel.

Fumaronitrile is a toxic compound if swallowed or inhaled.[1] Metabolism of Fumaronitrile
may release cyanide, which can lead to severe health effects, including headache, dizziness,
weakness, collapse, unconsciousness, and even death.[1] It is also an irritant to the skin, eyes,
mucous membranes, and upper respiratory tract.[2][3]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Fumaronitrile.
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Property Value Source
Molecular Formula CaH2Nz2 [1]
Molecular Weight 78.07 g/mol [2]
Appearance White to brown crystalline solid  [1][2]
Melting Point 95-98°C /203 -208.4 °F [1]
Boiling Point 186 °C / 366.8 °F @ 760 ]
mmHg

Solubility Insoluble in water [2][4]
Acute Oral Toxicity (LD50, Rat) 132 mg/kg [5]

Essential Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is critical to minimize exposure to
Fumaronitrile. The following PPE is mandatory when handling this chemical:

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required to
prevent skin contact.[6][7] Always inspect gloves for any signs of degradation or puncture
before use and dispose of them properly after handling.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1] A face shield should be worn over safety glasses when there
is a risk of splashing.[7]

o Skin and Body Protection: A lab coat, buttoned and fitting properly, should be worn to cover
as much skin as possible.[7] Wear appropriate protective gloves and clothing to prevent skin
exposure.[1] Closed-toe and closed-heel shoes are mandatory.[7]

e Respiratory Protection: All work with Fumaronitrile must be conducted in a certified
chemical fume hood to avoid inhalation of dust or vapors.[1][8] If engineering controls are not
sufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
particulates should be used.[4][9]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC157400250&productDescription=FUMARONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20423
https://www.fishersci.com/store/msds?partNumber=AC157400250&productDescription=FUMARONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20423
https://www.fishersci.com/store/msds?partNumber=AC157400250&productDescription=FUMARONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC157400250&productDescription=FUMARONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20423
https://www.sigmaaldrich.com/SG/en/product/aldrich/131016
https://www.chemicalbook.com/msds/fumaronitrile.htm
https://www.benchchem.com/product/b1194792?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Bis_4_bromophenyl_fumaronitrile.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AC157400250&productDescription=FUMARONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AC157400250&productDescription=FUMARONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b1194792?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC157400250&productDescription=FUMARONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_2_3_Bis_4_bromophenyl_fumaronitrile_A_Guide_for_Laboratory_Professionals.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/131016
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

@andling Fum@

Wear

Personal Protective Equipment (PPE)

Hand Protection
(Nitrile/Neoprene Gloves)

Eye/Face Protection
(Goggles & Face Shield)

Body Protection
(Lab Coat & Closed-toe Shoes)

Respiratory Protection
(Chemical Fume Hood)

Safe to Proceed

Click to download full resolution via product page
Figure 1: Mandatory PPE checklist before handling Fumaronitrile.

Operational Plan: A Step-by-Step Handling Protocol

A strict operational protocol is essential for minimizing the risks associated with Fumaronitrile.

Preparation
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» Designated Area: All work with Fumaronitrile must be conducted in a designated area within
a certified chemical fume hood.

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.

» Spill Kit: Have a chemical spill kit readily available that is appropriate for handling solid nitrile
compounds.

» Decontamination: Prepare a decontamination solution, such as a mild soap and water
solution, for cleaning surfaces after use.[2]

Handling Procedure

o Don PPE: Before entering the designated handling area, put on all required personal
protective equipment as outlined above.

e Minimize Dust: Handle the solid compound carefully to minimize the generation of dust.

» Weighing and Transfer: Use a spatula for transferring the solid. Weigh the required amount
in a tared, sealed container if possible.

 Dissolving: If dissolving the compound, add the solvent to the vessel containing the
Fumaronitrile slowly to avoid splashing.

e Secure Container: Keep the container with Fumaronitrile tightly closed when not in use.[1]

Post-Handling

o Decontaminate: Thoroughly wipe down the work area within the fume hood with a suitable
cleaning agent.

» Doff PPE: Remove personal protective equipment in the correct order to avoid cross-
contamination. Dispose of single-use items in the appropriate hazardous waste stream.

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling.[1]
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Figure 2: Step-by-step workflow for the safe handling of Fumaronitrile.

Emergency and Disposal Plans
Accidental Exposure

 Inhalation: Immediately move the affected person to fresh air.[1] If the person is not
breathing, give artificial respiration, but do not use the mouth-to-mouth method if the
substance was ingested or inhaled.[1] Seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[1][5] Seek immediate medical attention.[1]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also
under the eyelids.[1] Seek immediate medical attention.[1]

¢ Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[5] Call a physician or
poison control center immediately.[1]

Spill Response

o Evacuate: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated, but do not direct airflow towards individuals.
o Contain: For small spills, dampen the solid material with water to prevent dust formation.[2]

o Collect: Carefully sweep up the dampened material and place it into a suitable, labeled
container for disposal.[1][5]
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e Clean: Use absorbent paper dampened with water to pick up any remaining material.[2]
Wash the contaminated surface with a soap and water solution.[2]

o Dispose: Seal all contaminated materials in a vapor-tight plastic bag for disposal as
hazardous waste.[2]

Disposal Plan
Proper disposal of Fumaronitrile and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

» Waste Classification: Fumaronitrile is classified as a toxic and hazardous waste.[1]

» Solid Waste: Collect all solid Fumaronitrile waste, including contaminated consumables, in
a clearly labeled, sealed container designated for "Toxic Solid Waste" or as per your
institution's guidelines.

e Liquid Waste: If Fumaronitrile is in a solution, it should be collected in a labeled, sealed
container for "Toxic Liquid Waste."

» Disposal Vendor: All waste must be disposed of through a licensed hazardous waste
disposal company.[8] Do not dispose of Fumaronitrile down the drain or in regular trash.

e Regulatory Compliance: Always consult your institution's Environmental Health and Safety
(EHS) office and local regulations for specific disposal requirements.[8]
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Figure 3: Logical flow for the proper disposal of Fumaronitrile waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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